Cas no 1252396-16-9 (N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide
• CAS No: 1252396-16-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5685831
• PubChem ID: 51093379
• Update Time: 2025-06-08

N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034616206
• Z826824898
• EN300-24403364
• N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide
• NCGC00322225-01
• AB01318192-02
• 1252396-16-9
• Acetamide, N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)-

• Inchi： 1S/C14H16N2O2/c1-11-2-6-13(7-3-11)18-10-14(17)16(9-8-15)12-4-5-12/h2-3,6-7,12H,4-5,9-10H2,1H3
• InChI Key： ANRRUARLVLUZOM-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(C)=CC=1)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide

N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide: A Comprehensive Overview

N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide, with the CAS number 1252396-16-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The cyanomethyl group and the cyclopropyl substituent are key functional groups that contribute to the compound's chemical stability and biological activity. The presence of the 4-methylphenoxy moiety further enhances its pharmacological properties, making it a valuable candidate for drug discovery and development. Recent studies have highlighted the compound's ability to interact with specific biological targets, which has led to its evaluation in preclinical and clinical settings.

One of the primary areas of interest for N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide is its potential as an inhibitor of specific enzymes involved in metabolic pathways. Enzyme inhibition is a critical mechanism in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. Research has shown that this compound can effectively modulate the activity of key enzymes, thereby disrupting disease progression and offering therapeutic benefits.

In addition to its enzyme inhibition properties, N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide has been investigated for its anti-inflammatory and anti-proliferative effects. In vitro studies have demonstrated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preclinical studies have explored the compound's anti-proliferative activity against cancer cells. Results from these studies indicate that N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide can induce cell cycle arrest and apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The compound's ability to selectively target cancer cells while sparing normal cells is particularly noteworthy, as it may reduce side effects associated with traditional chemotherapy.

The pharmacokinetic properties of N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a drug candidate to be viable for clinical development. The compound's high bioavailability and low toxicity make it an attractive option for further investigation in clinical trials.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of N-(cyanomethyl)-N-cyclopropyl-2-(4-molecularphenoxy)acetamide. These studies have helped identify key structural features that contribute to its biological activity and have guided the design of more potent analogs. The use of advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has further elucidated the molecular interactions between the compound and its biological targets.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-2-(4-methylphenoxy)acetamide (CAS number 1252396-16-9) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play a significant role in advancing our understanding of disease biology and developing novel therapeutic strategies.